Cas no 61996-29-0 (1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate)

1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate structure
61996-29-0 structure
Product Name:1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
CAS No:61996-29-0
MF:C6H5F5O3
MW:220.094119787216
CID:461274
PubChem ID:71390788
Update Time:2025-04-19

1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
    • acetic acid,2,3,3,4,4-pentafluorocyclobuten-1-ol
    • DTXSID20812687
    • Acetic acid--2,3,3,4,4-pentafluorocyclobut-1-en-1-ol (1/1)
    • 61996-29-0
    • Inchi: 1S/C4HF5O.C2H4O2/c5-1-2(10)4(8,9)3(1,6)7;1-2(3)4/h10H;1H3,(H,3,4)
    • InChI Key: ZMAUEEYNPFJUGZ-UHFFFAOYSA-N
    • SMILES: FC1(C(=C(C1(F)F)F)O)F.OC(C)=O

Computed Properties

  • Exact Mass: 220.01585
  • Monoisotopic Mass: 220.01588483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

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